![molecular formula C4H11NO8S2 B8466991 Sulfuric acid mono-[2-(2-sulfooxy-ethylamino)-ethyl]ester](/img/structure/B8466991.png)
Sulfuric acid mono-[2-(2-sulfooxy-ethylamino)-ethyl]ester
Cat. No. B8466991
M. Wt: 265.3 g/mol
InChI Key: LEJMJICYKHIDIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08680273B2
Procedure details
Diethanolamine (10.84 g) was heated with concentrated H2SO4 (20.13 g) at about 10-15 mm vacuum (house vacuum) and at a temperature in the range of about 175-180° C. for 5.5 h. The resulting solution was cooled to ambient temperature and stirred over the weekend under nitrogen. The resulting light brown solution was determined by 1H NMR to contain the title compound in solution.
Name
Identifiers
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REACTION_CXSMILES
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[NH:1]([CH2:5][CH2:6][OH:7])[CH2:2][CH2:3][OH:4].O[S:9]([OH:12])(=[O:11])=[O:10]>>[S:9]([O:4][CH2:3][CH2:2][NH:1][CH2:5][CH2:6][O:7][S:9](=[O:11])(=[O:10])[OH:12])([OH:12])(=[O:11])=[O:10]
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Inputs
Step One
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Name
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|
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Quantity
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10.84 g
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Type
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reactant
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Smiles
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N(CCO)CCO
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Name
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Quantity
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20.13 g
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Type
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reactant
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Smiles
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OS(=O)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred over the weekend under nitrogen
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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S(=O)(=O)(O)OCCNCCOS(O)(=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
